Tert-butyl 2-(chloromethyl)benzoate

• IUPAC Name: tert-butyl 2-(chloromethyl)benzoate
• InChI: InChI=1S/C12H15ClO2/c1-12(2,3)15-11(14)10-7-5-4-6-9(10)8-13/h4-7H,8H2,1-3H3
• InChI Key: JXSCJKVLGWWQAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=CC=C1CCl
• Molecular Formula: C12H15ClO2
• DSSTOX Substance ID: DTXSID40640489
• Molecular Weight: 226.70 g/mol
• CAS RN: 950603-44-8

Description

Tert-butyl 2-(chloromethyl)benzoate is a chemical compound with the molecular formula C12H15ClO2. It is used in scientific research and has diverse applications including drug synthesis, polymerization reactions, and organic synthesis.

Synthesis Analysis

The synthesis of tert-butyl 2-(chloromethyl)benzoate involves a preparation method that includes adding 4-methyl benzoic acid and organic solvent at a mass ratio of 1.05-1.20:1, cooling to 0-10°C and irradiating, carrying out substitution reaction with chlorine to obtain 4-chloromethyl benzoic acid. The obtained 4-chloromethyl benzoic acid is added in organic solvent, cooled to -10~10°C and dropped thionyl chloride, stirred and dropped potassium tert-butoxide, naturally heated to room temperature and stirred, and desolventized to obtain the final product.

Molecular Structure Analysis

The molecular structure of Tert-butyl 2-(chloromethyl)benzoate contains a total of 30 bonds; 15 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 ester (aromatic).

Chemical Reactions Analysis

Tert-butyl 2-(chloromethyl)benzoate can be synthesized via copper-catalyzed oxidative-coupling of benzyl cyanides with tert-butyl hydroperoxide in short reaction times. Various derivatives of tert-butyl peresters can be synthesized by this pathway in good to excellent yields.

Physical And Chemical Properties Analysis

Tert-butyl 2-(chloromethyl)benzoate has a molecular weight of 226.70. Other physical and chemical properties such as density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, H bond acceptors, H bond donors, freely rotating bonds, rule of 5 violations, ACD/LogP, ACD/LogD, ACD/BCF, ACD/KOC, polar surface area, polarizability, surface tension, and molar volume are not explicitly mentioned for Tert-butyl 2-(chloromethyl)benzoate in the retrieved sources.

Scientific Research Applications

Synthesis of Anticancer Drug Intermediates

Tert-butyl 2-(chloromethyl)benzoate: . The compound serves as a precursor in the preparation of 4-chloromethyl benzoic acid t-butyl ester, which is significant in the development of treatments for cancer. This process highlights the compound’s role in the pharmaceutical industry, particularly in the ongoing battle against cancer.

Protective Groups in Organic Synthesis

. The tert-butyl ester group protects the carboxylic acid from various reactions, and can later be removed under mild conditions. This application is crucial in multi-step synthetic processes where selective reactivity is required.

Material Science Research

. Researchers can use it to introduce chloromethyl groups into polymers, thereby altering their physical properties, such as thermal stability and solubility.

Chemical Synthesis

Tert-butyl 2-(chloromethyl)benzoate: . It is particularly useful in constructing complex molecules with precise functional group placement, which is essential in the development of new chemicals and materials.

Chromatography

. Its distinct chemical properties allow it to serve as a benchmark for identifying and quantifying other compounds in a mixture.

Analytical Chemistry

. Its known purity and stability make it an ideal candidate for ensuring the accuracy and precision of analytical measurements.

Intermediate for Antitumor Drugs

. This application is particularly promising in the search for more effective cancer therapies.

Conversion to Other Functional Groups

Tert-butyl 2-(chloromethyl)benzoate: . This transformation is useful in further chemical modifications and the synthesis of a wide range of organic compounds.

Safety And Hazards

Tert-butyl 2-(chloromethyl)benzoate is a corrosive liquid. It is advised to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition. In case of accidental release, evacuate personnel to safe areas and keep people away from and upwind of spill/leak.